Cas no 28469-00-3 (Benzoic acid,3-[(butylamino)sulfonyl]-4-phenoxy-5-[(phenylmethyl)amino]-)

• Product name: Benzoic acid,3-[(butylamino)sulfonyl]-4-phenoxy-5-[(phenylmethyl)amino]-
• CAS No: 28469-00-3
• MF: C₂₄H₂₆N₂O₅S
• MW: 454.538645267487
• CID: 1434791

Benzoic acid,3-[(butylamino)sulfonyl]-4-phenoxy-5-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-[(butylamino)sulfonyl]-4-phenoxy-5-[(phenylmethyl)amino]-
• Benzoic acid, 3-[(butylamino)sulfonyl]-4-phenoxy-5-[(phenylmethyl)amino]-

• Inchi： 1S/C24H26N2O5S/c1-2-3-14-26-32(29,30)22-16-19(24(27)28)15-21(25-17-18-10-6-4-7-11-18)23(22)31-20-12-8-5-9-13-20/h4-13,15-16,25-26H,2-3,14,17H2,1H3,(H,27,28)
• InChI Key： PCXOQSNISYKMPF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(NCC2=CC=CC=C2)=C(OC2=CC=CC=C2)C(S(NCCCC)(=O)=O)=C1

Computed Properties

• Exact Mass: 454.15638

Experimental Properties

• Density: 1.288±0.06 g/cm3(Predicted)
• Boiling Point: 624.4±65.0 °C(Predicted)
• PSA: 104.73
• pka: 3.91±0.10(Predicted)